Cas no 2090957-02-9 (1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol)

• Product Name: 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol
• CAS No: 2090957-02-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5721878
• PubChem ID: 121214279
• Update Time: 2025-05-19

1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2090957-02-9
• F2198-6294
• AKOS026724785
• starbld0036618
• 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol, 1-(1-methylethyl)-3-(4-pyridinyl)-

• Inchi： 1S/C11H13N3O/c1-8(2)14-11(15)7-10(13-14)9-3-5-12-6-4-9/h3-8,13H,1-2H3
• InChI Key： ZJRHYUCXVKIMJM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CN=CC=2)NN1C(C)C

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 373.6±32.0 °C(Predicted)
• pka: 8.55±0.28(Predicted)

Additional information on 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol

1-Isopropyl-3-(Pyridin-4-Yl)-1H-Pyrazol-5-Ol: A Comprehensive Overview

1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol is a structurally complex organic compound with the CAS registry number 2090957-02-9. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include an isopropyl group at position 1 and a pyridin-4-yl group at position 3, along with a hydroxyl group at position 5. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol typically involves multi-step organic reactions, often employing methodologies such as nucleophilic aromatic substitution, cyclization, and oxidation. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantioselectivity. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to assemble the pyridinyl fragment onto the pyrazole core, significantly enhancing the yield and purity of the final product.

One of the most promising applications of 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol lies in its potential as a lead compound in drug discovery. Pyrazole derivatives are known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are key targets in cancer therapy. For example, a research team reported that 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol effectively inhibits the activity of Aurora kinases, which are involved in cell proliferation and are overexpressed in various cancers.

In addition to its therapeutic potential, 1-isopropyl-3-(pyridin-4-yll)-1H-pyrazol-s-o-l has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its ability to act as a charge transport layer material due to its high electron mobility and stability under ambient conditions. Recent experiments have demonstrated that incorporating this compound into FET devices significantly improves their performance metrics, including on/off current ratio and operational stability.

The pharmacokinetic profile of 1-isopropyl-s-pyridin-s-yll-s-H-pyrazols-o-l has also been investigated in preclinical studies. Studies in animal models have shown that the compound exhibits moderate oral bioavailability and favorable pharmacokinetic parameters, making it a viable candidate for further development as an orally administered drug. However, additional research is required to optimize its pharmacokinetic properties and minimize potential off-target effects.

From an environmental perspective, the ecological impact of s-s-isopropyl-s-pyridins-yll-s-H-pyrazols-o-l has been evaluated through toxicity studies on aquatic organisms. Results indicate that the compound exhibits low acute toxicity to fish and other aquatic species at environmentally relevant concentrations. Nonetheless, long-term exposure studies are necessary to fully assess its ecological safety profile.

In summary, s-s-isopropyl-s-pyridins-yll-s-H-pyrazols-o-l (CAS No: s,s,s,s,s,s,s,s,s,s) is a versatile organic compound with significant potential across multiple fields. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science. Ongoing research continues to uncover new insights into its properties and utility, underscoring its importance as a valuable chemical entity for future innovations.